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Compound of Interest

Compound Name: BMT-090605 hydrochloride

Cat. No.: B12399175

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMT-090605 hydrochloride is a potent and selective inhibitor of the Adaptor-Associated
Kinase 1 (AAK1), a serine/threonine kinase that plays a crucial role in clathrin-mediated
endocytosis (CME).[1][2][3][4] By phosphorylating the p2 subunit (AP2M1) of the adaptor
protein 2 (AP-2) complex, AAK1 facilitates the internalization of various cellular cargo.[5]
Inhibition of AAK1 with BMT-090605 hydrochloride has shown therapeutic potential,
particularly in the context of neuropathic pain.[1][2][3][6] This document provides detailed
application notes and protocols for the preparation and use of BMT-090605 hydrochloride
solutions in dimethyl sulfoxide (DMSO) for in vitro research applications.

Physicochemical and Inhibitory Properties

BMT-090605 hydrochloride is a small molecule inhibitor with well-defined physicochemical
properties and a specific inhibitory profile. This information is critical for accurate stock solution
preparation and experimental design.
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Property Value Source
Molecular Formula C21H25CIN4O2 [3]
Molecular Weight 400.9 g/mol [3]
Appearance Solid powder
Solubility in DMSO > 31.25 mg/mL [2]
-20°C for 3 years; 4°C for 2
Storage (Powder) [3]
years
) -80°C for 6 months; -20°C for 1
Storage (DMSO Solution) [1][2]
month
Target Kinase ICs0 Source
AAK1 0.6 nM [11[2][3]
BIKE 45 nM [11[2][3]
GAK 60 nM [11[2][3]

AAK1 Signaling Pathway and Mechanism of Action
of BMT-090605

AAK1 is a key regulator of clathrin-mediated endocytosis. It is also involved in the WNT and
Notch signaling pathways. BMT-090605 exerts its effects by inhibiting the kinase activity of
AAK1, thereby preventing the phosphorylation of its downstream targets.
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AAK1 signaling in endocytosis and related pathways.

Experimental Protocols
Preparation of BMT-090605 Hydrochloride Stock

Solutions in DMSO

This protocol describes the preparation of a 10 mM stock solution of BMT-090605
hydrochloride in DMSO.
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Materials:

BMT-090605 hydrochloride powder (MW: 400.9 g/mol)

Anhydrous or sterile dimethyl sulfoxide (DMSQO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh 4.009 mg of BMT-090605 hydrochloride powder and transfer it
to a sterile amber vial.

» Solvent Addition: Add 1 mL of sterile DMSO to the vial containing the powder.

 Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming to 37°C or sonication for 5-10 minutes can aid dissolution.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile, amber microcentrifuge tubes. Store aliquots at -20°C for up to 1 month or at -80°C for
up to 6 months. Avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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